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Compound of Interest

Compound Name: Methaniazide

Cat. No.: B076274

Essential Safety and Handling Guide for
Methaniazide

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for handling
Methaniazide. The following procedural guidance is based on established safety protocols for
handling potent pharmaceutical compounds in a laboratory setting.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for Methaniazide is not readily available in public
domains, the following chemical and physical properties have been compiled from available
chemical databases.
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Property Value Source
Molecular Formula C7H9N304S PubChem[1], Drug Central[2]
Molecular Weight 231.23 g/mol PubChem([1], Drug Central[2]
[2-(pyridine-4-
IUPAC Name carbonyl)hydrazinyllmethanesu  PubChem[1]
Ifonic acid
CAS Number 13447-95-5 PubChem[1]
Isoniazid methanesulfonate, o
Synonyms Wikipedia[3], Drug Central[2]

Neotizide

Personal Protective Equipment (PPE)

When handling Methaniazide, it is crucial to use appropriate Personal Protective Equipment

(PPE) to minimize exposure risk. The following PPE is recommended based on general

guidelines for handling hazardous pharmaceutical compounds.

PPE Category

Specific Recommendations

Hand Protection

Wear two pairs of chemotherapy-grade, powder-
free nitrile gloves. Change gloves regularly and

immediately if contaminated.

Eye Protection

Use chemical safety goggles or a face shield to

protect against splashes.

Body Protection

Wear a disposable, low-permeability gown with

a solid front, long sleeves, and tight-fitting cuffs.

Respiratory Protection

For operations that may generate dust or
aerosols, a NIOSH-approved respirator (e.g.,

N95 or higher) is necessary.

Operational Plan for Handling Methaniazide
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Adherence to a strict operational plan is vital for the safe handling of Methaniazide. The

following workflow outlines the key steps from preparation to disposal.
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Figure 1. Workflow for the safe handling of Methaniazide.
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Disposal Plan

Proper disposal of Methaniazide and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Categorization and Segregation:

o Contaminated PPE and Consumables: Gloves, gowns, bench paper, and other contaminated
disposable items should be collected in a dedicated, clearly labeled hazardous waste
container.

¢ Unused Methaniazide: Unused or expired solid Methaniazide should be treated as
hazardous chemical waste.

o Contaminated Solutions: Aqueous or solvent-based solutions containing Methaniazide must
be collected in appropriate, sealed, and labeled hazardous waste containers.

Disposal Procedure:

e Segregate Waste: At the point of generation, separate waste into the categories mentioned
above.

o Containerization:
o For solid waste (PPE, etc.), use a designated, leak-proof container with a secure lid.

o For liquid waste, use a compatible, sealed container. Do not mix incompatible waste
streams.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name
"Methaniazide," and the primary hazard(s).

» Storage: Store waste containers in a designated, secure area away from general laboratory
traffic until they are collected by a licensed hazardous waste disposal service.

» Decontamination of Empty Containers: Empty Methaniazide containers should be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
liquid waste. After rinsing, the container can be disposed of as non-hazardous waste.
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General Guidance for Pharmaceutical Disposal:

For disposal of unused medicines in a non-laboratory setting, the U.S. Food and Drug
Administration (FDA) and the Environmental Protection Agency (EPA) recommend the following
steps if a drug take-back program is not available:

Remove the medication from its original container.

¢ Mix the medication (do not crush tablets or capsules) with an unpalatable substance such as
dirt, cat litter, or used coffee grounds.[4][5][6][7][8]

» Place the mixture in a sealed plastic bag or other sealed container.[4][5][6][7]

» Dispose of the sealed container in the household trash.[4][5][6][7]

o Scratch out all personal information on the empty prescription bottle or packaging before
recycling or discarding.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Methaniazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076274#personal-protective-equipment-for-handling-
methaniazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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